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Compound of Interest

Compound Name: 4-Chlorotoluene

Cat. No.: B122035 Get Quote

Core Physical and Chemical Properties
p-Chlorotoluene is a colorless liquid with a distinct aromatic odor.[1] It is an important

intermediate in the synthesis of various chemicals, including dyes, pharmaceuticals, and

agricultural products.[2]

Property Value

Molecular Formula C₇H₇Cl[3]

Molecular Weight 126.58 g/mol [3]

CAS Registry Number 106-43-4[4]

Appearance Colorless liquid[4][5]

Tabulated Physical Data
The following tables summarize the key quantitative physical properties of p-chlorotoluene for

easy reference and comparison.

Table 1: Thermodynamic Properties
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Property Value Temperature Pressure

Melting Point
7.5 °C (280.7 K)[4][5]

[6]
- 1 atm

Boiling Point
162 °C (435.2 K)[3][4]

[7][8]
- 1 atm

Flash Point 49 °C[3] - -

Vapor Pressure 10 mmHg 45 °C -

Vapor Density 4.38 (vs air) - -

Table 2: Physicochemical Properties

Property Value Conditions

Density 1.07 g/mL[2] 25 °C

1.0697 g/cm³[6][9] 20 °C

Solubility in Water
0.01 g/100ml (Insoluble)[1][5]

[10]
20 °C

Solubility in Organic Solvents
Soluble in ethanol, ether,

chloroform[1][10]
-

Refractive Index 1.52 (lit.) 20 °C/D

Log K_ow_ (Octanol/Water

Partition Coefficient)
3.33[9] -

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a substance like p-chlorotoluene.

Melting Point Determination
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The melting point is a critical indicator of purity for a crystalline solid.[11][12] A pure compound

typically exhibits a sharp melting range of 0.5-1.0°C.[11]

Methodology (Capillary Method):

Sample Preparation: A small amount of the solid sample is finely powdered and packed into

a capillary tube, which is sealed at one end.[11][13]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a

Thiele tube with oil or a metal block apparatus).[11][14]

Heating: The apparatus is heated slowly and uniformly, at a rate of approximately 2°C per

minute, especially near the expected melting point.[11]

Observation: The temperature at which the substance first begins to melt (T1) and the

temperature at which it completely liquefies (T2) are recorded.[13] The melting range is

reported as T1-T2.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[15]

Methodology (Capillary Method):

Sample Preparation: A small amount of the liquid is placed in a fusion tube or a small test

tube.[15][16]

Apparatus Setup: A capillary tube, sealed at one end, is placed inverted into the fusion tube

containing the liquid. The fusion tube is then attached to a thermometer.[15] The entire setup

is heated in a Thiele tube or an aluminum block.[15][16]

Heating: The apparatus is heated slowly and uniformly.[15]

Observation: As the liquid heats, air trapped in the capillary tube will bubble out. The boiling

point is the temperature at which a rapid and continuous stream of bubbles emerges from
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the open end of the capillary tube.[15] This temperature should remain constant as the pure

liquid boils.[17]

Density Determination
Density is the mass of a substance per unit volume. For liquids, it is typically determined using

a pycnometer or a hydrometer.

Methodology (Pycnometer Method):

Mass of Empty Pycnometer: A clean, dry pycnometer (a small glass flask of a known

volume) is weighed accurately.

Mass of Pycnometer with Sample: The pycnometer is filled with p-chlorotoluene, ensuring no

air bubbles are present, and weighed again. The temperature of the liquid is recorded.

Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with distilled

water, then weighed.

Calculation: The density is calculated by comparing the mass of the p-chlorotoluene to the

mass of an equal volume of water, for which the density is known at that temperature.

Solubility Determination
Solubility is the maximum amount of a solute that can dissolve in a solvent at a specific

temperature.[18]

Methodology (Shake-Flask Method):

Preparation: An excess amount of p-chlorotoluene is added to a known volume of the solvent

(e.g., water) in a flask.[19]

Equilibration: The flask is sealed and agitated (shaken) at a constant temperature for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[19]

Separation: The mixture is allowed to stand, and the undissolved portion is separated from

the saturated solution by filtration or centrifugation.
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Analysis: The concentration of p-chlorotoluene in the clear, saturated solution is determined

using a suitable analytical technique, such as gas chromatography (GC) or UV-Vis

spectroscopy. This concentration represents the solubility at that temperature.

Vapor Pressure Determination
Vapor pressure is the pressure exerted by a vapor in equilibrium with its condensed phases at

a given temperature in a closed system.[20]

Methodology (Static Method):

Sample Preparation: A purified sample of p-chlorotoluene is placed in a container connected

to a pressure measurement device (manometer).[20]

Evacuation: The container is evacuated to remove any foreign gases.[20]

Equilibration: The system is brought to a constant temperature, and time is allowed for the

liquid and vapor phases to reach equilibrium.

Measurement: The pressure of the vapor in the container is measured at different

temperatures to establish the vapor pressure curve.[20][21]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical characterization of a

chemical substance like p-chlorotoluene.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical properties of p-chlorotoluene]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b122035#physical-
properties-of-p-chlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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